Cas no 3466-00-0 (Phospholane)

Phospholane structure

Phospholane structure

Product Name:Phospholane

CAS No:3466-00-0

Molecular Formula:C₄H₉P

Molecular Weight:88.08806

CID:310512

PubChem ID:77013

Phospholane Properties

Names and Identifiers

- Phospholane
- EINECS 222-420-5
- tetrahydrophosphole
- GWLJTAJEHRYMCA-UHFFFAOYSA-N
- Q19868360
- NS00050138
- Phosphine, 1,4-butanediyl-
- Phosphole, tetrahydro-
- Phospholidine
- Phosphacyclopentane
- UNII-2BH587UMF9
- DTXSID00188216
- EN300-43379487
- 2BH587UMF9
- CHEBI:33133
- 3466-00-0
- InChIKey： GWLJTAJEHRYMCA-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H9P/c1-2-4-5-3-1/h5H,1-4H2
- SMILES： P1CCCC1

Computed Properties

Exact Mass: 88.04427
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 88.044
Heavy Atom Count: 5
Complexity: 22.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 1.45870
PSA: 0
Boiling Point: 110.5°Cat760mmHg
Flash Point: 20.6°C

Phospholane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P007DMB-50mg	Phospholane	3466-00-0	95%	50mg	$882.00	2024-05-04

Phospholane Related Literature

1. Pd-catalysed methoxycarbonylation of vinylarenes using chiral monodentate phosphetanes and phospholane as ligands. Effect of substrate substituents on enantioselectivity

Bianca K. Mu?oz,Cyril Godard,Angela Marinetti,Aurora Ruiz,Jordi Benet-Buchholz,Carmen Claver Dalton Trans. 2007 5524
2. Synthesis of novel pyridyl containing phospholanes and their polynuclear luminescent copper(i) complexes

E. I. Musina,A. V. Shamsieva,I. D. Strelnik,T. P. Gerasimova,D. B. Krivolapov,I. E. Kolesnikov,E. V. Grachova,S. P. Tunik,C. Bannwarth,S. Grimme,S. A. Katsyuba,A. A. Karasik,O. G. Sinyashin Dalton Trans. 2016 45 2250
3. Novel synthetic route for (parent) phosphetanes, phospholanes, phosphinanes and phosphepanes

Stephan Reichl,Gábor Balázs,Manfred Scheer Chem. Sci. 2023 14 3834
4. Imination reactions of free and coordinated 2-diphenylphosphino-1-phenyl-phospholane: Access to regioisomeric ruthenium(ii) complexes containing novel iminophosphorane–phosphine ligands

Alba E. Díaz-álvarez,Pascale Crochet,Maria Zablocka,Victorio Cadierno,Carine Duhayon,José Gimeno,Jean-Pierre Majoral New J. Chem. 2006 30 1295
5. Selective formation of silver(i) bis-phospholane macrocycles and further evidence that gold(i) is smaller than silver(i)

Markus Streitberger,Andy Schmied,Reinhard Hoy,Evamarie Hey-Hawkins Dalton Trans. 2016 45 11644
6. Selective formation of a supramolecular coordination complex in the nanometre scale with a ferrocene-based phospholane ligand

Reinhard Hoy,Toni Grell,Peter L?nnecke,Evamarie Hey-Hawkins Chem. Commun. 2021 57 9200
7. Selective formation of a two-dimensional coordination polymer based on a tridentate phospholane ligand and gold(i)

Reinhard Hoy,Peter L?nnecke,Evamarie Hey-Hawkins Dalton Trans. 2018 47 14515
8. Formation of a Stabilised Phospholane Salt

Andrew L. Lewis,Howard C. K. Stokes J. Chem. Res. (S) 1999 612
9. Synthesis of some nucleoside cyclic phosphoramidates and related compounds via phosphoramidites

A. Stanley Jones,Christopher McGuigan,Richard T. Walker J. Chem. Soc. Perkin Trans. 1 1985 199
10. Heterobimetallic complexes with highly flexible 1,1′-bis(phospholanoalkyl)ferrocene ligands

Andy Schmied,Axel Straube,Toni Grell,Sascha J?hnigen,Evamarie Hey-Hawkins Dalton Trans. 2015 44 18760

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholanes

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